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Compound of Interest

Compound Name: 4-(Cyclopentyloxy)benzoic acid

Cat. No.: B1348951 Get Quote

An In-depth Technical Guide to 4-(Cyclopentyloxy)benzoic Acid: Molecular Weight and

Formula

This technical guide provides a detailed overview of the fundamental chemical properties of 4-
(Cyclopentyloxy)benzoic acid, specifically focusing on its molecular weight and chemical

formula. This information is critical for researchers, scientists, and professionals involved in

drug development and chemical synthesis.

Chemical Identity
Synonyms: 4-(cyclopentyloxy)benzoic acid[1]

Quantitative Data Summary
A clear understanding of the molecular formula and weight is the foundation for any

experimental work or theoretical modeling. The table below summarizes these core quantitative

data for 4-(Cyclopentyloxy)benzoic acid.

Property Value Source

Molecular Formula C12H14O3 PubChem[1][2]

Molecular Weight 206.24 g/mol PubChem[1][2]
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Experimental Protocols
Accurate determination of molecular weight is crucial in chemical analysis and synthesis. While

this guide does not detail a specific experimental synthesis of 4-(Cyclopentyloxy)benzoic
acid, the molecular weight is a computed value derived from its chemical formula.[1] The

standard experimental method to confirm this would be mass spectrometry.

Conceptual Workflow for Molecular Weight Verification

The following diagram illustrates a generalized workflow for the verification of the molecular

weight of a synthesized chemical compound like 4-(Cyclopentyloxy)benzoic acid.
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Caption: Generalized workflow for the experimental verification of a compound's molecular

weight.

Signaling Pathways
As of the current literature, there are no well-defined signaling pathways directly and

exclusively attributed to 4-(Cyclopentyloxy)benzoic acid. Its primary utility is often as a
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building block or intermediate in the synthesis of more complex molecules. The logical

relationship for its use in research and development is therefore centered on its role as a

precursor.

Logical Relationship in Chemical Synthesis

The following diagram illustrates the logical role of 4-(Cyclopentyloxy)benzoic acid in a

synthetic chemistry context.
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Caption: Logical flow from starting materials to a final product via 4-(Cyclopentyloxy)benzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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